Cas no 1448136-95-5 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide)

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide structure
1448136-95-5 structure
Product Name:N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide
CAS No:1448136-95-5
MF:C20H16N4O4
MW:376.36544418335
CID:6231679
PubChem ID:71803062
Update Time:2025-10-22

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide
    • N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]-2-phenyl-2H-1,2,3-triazole-4-carboxamide
    • 1448136-95-5
    • N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
    • AKOS024554784
    • N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-2-phenyltriazole-4-carboxamide
    • F6412-2048
    • Inchi: 1S/C20H16N4O4/c25-20(17-13-22-24(23-17)15-6-2-1-3-7-15)21-10-4-5-11-26-16-8-9-18-19(12-16)28-14-27-18/h1-3,6-9,12-13H,10-11,14H2,(H,21,25)
    • InChI Key: OWYPLJPGUSODPJ-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(=CC1=2)OCC#CCNC(C1C=NN(C2C=CC=CC=2)N=1)=O

Computed Properties

  • Exact Mass: 376.11715500g/mol
  • Monoisotopic Mass: 376.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 87.5Ų

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide

N-4-(2H-1,3-Benzodioxol-5-yloxy)but-2-yn-1-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

The compound N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No: 1448136955) is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a benzodioxol moiety, a triazole ring, and an alkynyl group, which contribute to its versatile chemical properties.

Recent studies have highlighted the significance of such compounds in drug discovery and development. The presence of the triazole ring in the molecule is particularly notable, as it is known to enhance bioavailability and improve the pharmacokinetic profiles of drugs. Additionally, the benzodioxol group is often associated with antioxidant properties, making this compound a promising candidate for applications in anti-inflammatory and neuroprotective therapies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including click chemistry and palladium-catalyzed cross-coupling reactions, to construct the molecule efficiently. These methods not only simplify the synthesis but also pave the way for large-scale production if required.

In terms of biological activity, this compound has shown potential as a modulator of key enzymes and receptors involved in cellular signaling pathways. For instance, studies have demonstrated its ability to inhibit certain kinases associated with cancer progression, suggesting its role in anticancer drug development. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been explored, indicating its potential in treating neurological disorders such as Alzheimer's disease.

The structural uniqueness of N-(benzodioxol-oxy)butynyl-triazole-carboxamide also makes it an attractive candidate for material science applications. Its ability to form stable conjugated systems could be exploited in the development of advanced materials for electronics or energy storage devices. Recent advancements in computational chemistry have enabled researchers to predict its electronic properties more accurately, further enhancing its potential utility.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile are critical considerations for its large-scale use. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully understand its impact on ecosystems.

In conclusion, N-(benzodioxol-oxy)butynyl-triazole-carboxamide (CAS No: 1448136955) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern science and technology.

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